Cas no 396720-34-6 (3-fluoro-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 3-fluoro-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 396720-34-6
• MF: C₁₈H₁₃FN₄O₃S
• MW: 384.384225606918
• CID: 5990425
• PubChem ID: 4421979
• Update Time: 2025-06-26

3-fluoro-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• Benzamide, N-[2,6-dihydro-2-(4-nitrophenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-3-fluoro-
• 3-fluoro-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• 396720-34-6
• 3-fluoro-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• AKOS024599623
• F0778-0069
• SR-01000445083
• SR-01000445083-1
• 3-fluoro-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• Oprea1_172129

• Inchi： 1S/C18H13FN4O3S/c19-12-3-1-2-11(8-12)18(24)20-17-15-9-27-10-16(15)21-22(17)13-4-6-14(7-5-13)23(25)26/h1-8H,9-10H2,(H,20,24)
• InChI Key： OLEKQACYDYMKPK-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C([N+]([O-])=O)C=C2)N=C2CSCC2=1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 384.06923963g/mol
• Monoisotopic Mass: 384.06923963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 522.3±50.0 °C(Predicted)
• pka: 11.78±0.20(Predicted)

Additional information on 3-fluoro-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Introduction to 3-Fluoro-N-(2-(4-Nitrophenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-Yl)Benzamide (CAS No. 396720-34-6)

The compound 3-fluoro-N-(2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide (CAS No. 396720-34-6) is a highly specialized organic molecule with significant potential in the field of drug discovery and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. The molecule features a benzamide core with a fluoro substituent and a thienopyrazole moiety, making it a promising candidate for various applications in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds like thienopyrazoles in the development of novel therapeutic agents. The integration of a nitrophenyl group further enhances the compound's potential as a bioactive agent. According to latest research findings, this compound exhibits significant anti-inflammatory and antioxidant properties, making it a valuable addition to the arsenal of potential drug candidates.

The synthesis of 3-fluoro-N-(2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thienopyrazole ring system and the subsequent functionalization with the benzamide group. Researchers have optimized these steps to achieve higher yields and better purity levels, ensuring that the compound is suitable for advanced biological testing.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to modulate key cellular pathways makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, preliminary studies suggest that it may have anti-cancer properties due to its ability to inhibit specific enzymes involved in tumor growth.

One of the most exciting developments in recent years is the use of computational chemistry to predict the bioactivity of compounds like 3-fluoro-N-(2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide. By employing advanced molecular docking techniques, scientists can now predict how this compound interacts with target proteins at the molecular level. This approach has significantly accelerated the drug discovery process and has provided valuable insights into the structure-activity relationships (SAR) of this compound.

Furthermore, the integration of green chemistry principles into the synthesis of this compound has been a focal point for researchers. By utilizing environmentally friendly solvents and catalysts, they have been able to reduce waste and improve sustainability without compromising on product quality. This shift towards greener synthesis methods aligns with global efforts to promote eco-friendly practices in chemical manufacturing.

In conclusion, 3-fluoro-N-(2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide (CAS No. 396720-34-6) represents a cutting-edge advancement in organic chemistry with wide-ranging applications in medicine and materials science. Its unique structure and versatile properties make it an ideal candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and synthetic optimizations, this compound is poised to play a pivotal role in shaping future therapeutic interventions.